Cas no 2171650-05-6 (4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171650-05-6
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5825332
• PubChem ID: 165822002
• Update Time: 2025-06-14

4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1533338
• 2171650-05-6
• 4-[(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H26N4O5/c1-15-13-29(2)28-23(15)27-24(32)21(11-12-22(30)31)26-25(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13,20-21H,11-12,14H2,1-2H3,(H,26,33)(H,30,31)(H,27,28,32)
• InChI Key： XZUQMMJHZHKLET-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C(C)=CN(C)N=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171650-05-6)

The compound 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171650-05-6) is a highly specialized chemical entity with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring both a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrazole derivative, makes it a valuable intermediate for researchers focusing on drug discovery and bioconjugation. The presence of the Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and protein-based drugs.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has increased interest in compounds like CAS No. 2171650-05-6, which facilitate the synthesis of complex peptides. The pyrazole moiety in its structure also contributes to its versatility, as pyrazole derivatives are known for their pharmacological activities, including anti-inflammatory and anticancer properties. Researchers are exploring its potential in designing targeted drug delivery systems and biomarkers for diagnostic applications.

The synthesis and characterization of 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid require advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which is critical for its use in high-throughput screening and combinatorial chemistry. The compound’s carboxylic acid functionality further allows for easy conjugation with amines and other nucleophiles, making it a preferred choice for linker chemistry in bioconjugation strategies.

From an industrial perspective, the scalability of CAS No. 2171650-05-6 is a key consideration. Manufacturers are optimizing synthetic routes to meet the growing demand from pharmaceutical and biotechnology sectors. Environmental sustainability is another focus area, with efforts directed toward green chemistry approaches to reduce waste and energy consumption during production. These advancements align with global initiatives for sustainable drug development, a topic gaining traction among stakeholders in the life sciences industry.

In summary, 4-(1,4-dimethyl-1H-pyrazol-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a cutting-edge tool for researchers engaged in peptide synthesis, drug discovery, and biomaterial engineering. Its multifunctional design and compatibility with modern synthetic techniques position it as a critical component in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.